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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of CH1055, a near-infrared Il (NIR-I1)
fluorescent dye, with traditional histological methods for tumor imaging and analysis. We will
delve into the experimental data supporting the cross-validation of CH1055 imaging with
histology, offering detailed protocols and quantitative comparisons to assist researchers in
leveraging this novel imaging modality.

Introduction to CH1055 NIR-Il Imaging

CH1055 is a small-molecule organic dye that fluoresces in the second near-infrared window
(1000-1700 nm). This spectral range offers significant advantages for in vivo imaging, including
reduced photon scattering and lower tissue autofluorescence, leading to deeper tissue
penetration and higher spatial resolution compared to conventional NIR-I imaging (700-900
nm). CH1055 has been shown to be rapidly excreted through the kidneys, a favorable
characteristic for clinical translation. Furthermore, it can be conjugated to targeting ligands,
such as Affibody molecules, to specifically bind to biomarkers like the epidermal growth factor
receptor (EGFR) on tumor cells.
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Comparative Analysis: CH1055 Imaging vs.

Histology

The gold standard for tumor diagnosis and characterization remains histopathological analysis
of tissue sections. This section compares the performance of CH1055 imaging with histological

methods, highlighting the complementary nature of these techniques.
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Quantitative Data Summary

While a direct quantitative correlation between CH1055 fluorescence intensity and histological
scoring is an area of ongoing research, existing studies provide valuable data on the tumor-

targeting capabilities of CH1055 conjugates.
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Experimental Protocols

Detailed methodologies are crucial for reproducible research. The following are representative
protocols for CH1055 imaging and corresponding histological validation.

CH1055-Affibody Imaging Protocol (in vivo)

e Animal Model: Female BALB/c nude mice are inoculated subcutaneously with 1 x 106 SAS
(human squamous cell carcinoma, high EGFR expression) cells. Tumors are allowed to grow
to approximately 5-10 mm in diameter.

e Probe Administration: CH1055-Affibody (targeting EGFR) is administered via tail vein
injection at a concentration of 1 mg/kg.

e Imaging System: A custom-built NIR-1l imaging system equipped with an 808 nm laser for
excitation and a cooled InGaAs camera for detection is used. A 1000 nm long-pass filter is
placed before the camera.

» Image Acquisition: Mice are anesthetized with isoflurane during imaging. Images are
acquired at multiple time points (e.g., 1, 6, 12, 24 hours) post-injection to determine optimal
tumor accumulation and clearance from non-target tissues.

e Image Analysis: Regions of interest (ROIs) are drawn over the tumor and adjacent normal
tissue to calculate the tumor-to-background ratio (TBR).

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://pubs.acs.org/doi/abs/10.1021/acsami.4c04913
https://pubs.acs.org/doi/abs/10.1021/acsami.4c04913
https://www.benchchem.com/product/b12422057/docs?utm_src=pdf-body#cross-validation-of-ch1055-imaging-with-histology-a-comparative-guide
https://www.benchchem.com/product/b12422057/docs?utm_src=pdf-body#cross-validation-of-ch1055-imaging-with-histology-a-comparative-guide
https://www.benchchem.com/product/b12422057/docs?utm_src=pdf-body#cross-validation-of-ch1055-imaging-with-histology-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Histological Validation Protocol (ex vivo)

» Tissue Collection and Fixation: Following the final imaging session, mice are euthanized, and
tumors and major organs are excised. Tissues are fixed in 10% neutral buffered formalin for
24 hours.

» Tissue Processing and Sectioning: Fixed tissues are processed through graded alcohols and
xylene and embedded in paraffin. 5 um thick sections are cut using a microtome.

e Hematoxylin and Eosin (H&E) Staining:
o Deparaffinize sections in xylene and rehydrate through graded alcohols to water.
o Stain with hematoxylin for 5 minutes.
o Rinse in running tap water.
o Differentiate in 1% acid alcohol for 30 seconds.
o Rinse in running tap water.
o "Blue" in Scott's tap water substitute for 1 minute.
o Rinse in running tap water.
o Stain with eosin for 2 minutes.
o Dehydrate through graded alcohols and clear in xylene.
o Mount with a permanent mounting medium.
e Immunohistochemistry (IHC) for EGFR:
o Perform antigen retrieval using a citrate buffer (pH 6.0) at 95°C for 20 minutes.
o Block endogenous peroxidase activity with 3% hydrogen peroxide for 10 minutes.

o Block non-specific binding with 5% normal goat serum for 30 minutes.
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[e]

Incubate with a primary antibody against EGFR (e.g., clone 31G7) overnight at 4°C.[2]

o

Incubate with a biotinylated secondary antibody for 30 minutes.

[¢]

Incubate with an avidin-biotin-horseradish peroxidase complex for 30 minutes.

[¢]

Develop with diaminobenzidine (DAB) substrate.

[e]

Counterstain with hematoxylin.

o

Dehydrate, clear, and mount.

e Microscopy and Analysis: Stained slides are imaged using a bright-field microscope. EGFR
expression can be semi-quantitatively scored based on the intensity and percentage of
stained cells.

Mandatory Visualizations
Signaling Pathway Diagram

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3355966/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

In Vivo Imaging

Tumor-Bearing Mouse Model

Inject CH1055 Conjugate

NIR-II Fluorescence Imaging

i
Sadrifice & Tissule Collection
|

T
Ex Vivo Analysis

Tumor & Organ Extraction

Histological Processing
(Fixation, Sectioning)

H&E and IHC Staining

Microscopic Analysis

SRR =S

Data Cprrelation

1
[
[

Quantify Histology L

(EGFR Expression Score)

Quantify Fluorescence
(Tumor-to-Background Ratio)

Correlate Imaging and Histology Data

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12422057/docs?utm_src=pdf-body-img#cross-validation-of-ch1055-imaging-with-histology-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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